![molecular formula C22H20N2O2S B1253424 N-(2-furanylmethyl)-6-propyl-3-benzo[b][1,4]benzothiazepinecarboxamide](/img/structure/B1253424.png)
N-(2-furanylmethyl)-6-propyl-3-benzo[b][1,4]benzothiazepinecarboxamide
Overview
Description
N-(2-furanylmethyl)-6-propyl-3-benzo[b][1,4]benzothiazepinecarboxamide is a dibenzothiazepine.
Scientific Research Applications
Cognitive Impairment Treatment
A study discovered a compound, (2S,3R)-N-[2-(Pyridin-3-ylmethyl)-1-azabicyclo[2.2.2]oct-3-yl]benzo[b]furan-2-carboxamide (TC-5619), showing promise for treating cognitive impairment linked to neurological disorders. This compound is a selective α7 neuronal nicotinic acetylcholine receptor agonist, indicating potential in managing schizophrenia's cognitive dysfunction and negative symptoms, particularly as an augmentation to antipsychotics (Mazurov et al., 2012).
Heterocycle Synthesis
Research on the synthesis of fused heterocycles like benzo[b]thiophene and benzo[b][1,4]thiazine via thio-Ugi adducts and copper-catalyzed intramolecular C-S bond formation under microwave irradiation has been conducted. This approach is significant for the generation of complex molecular structures, possibly applicable in drug discovery (Kim, Kwak, & Gong, 2015).
Benzodiazepine Synthesis
An innovative method for synthesizing tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine-3-yl-2-methylpropanamide derivatives has been developed. This method involves a one-pot condensation reaction using aromatic diamines and Meldrum’s acid. These derivatives are related to benzodiazepines, suggesting potential pharmacological applications (Shaabani et al., 2009).
Antimicrobial Activity
A study focused on synthesizing novel 2-((E)2,3-dihydro-2-(4-(phenylthio)phenyl)benzo[b][1,4]thiazepin-4-yl)phenol derivatives, which were evaluated for their antimicrobial activities. These compounds showed potency comparable to standard drugs, highlighting their potential in antimicrobial applications (Chate et al., 2011).
Corrosion Inhibition
Benzothiazole derivatives have been studied for their effectiveness as corrosion inhibitors for carbon steel in acidic solutions. These studies are important for understanding the chemical interactions and protective mechanisms of these compounds in industrial applications (Hu et al., 2016).
properties
Product Name |
N-(2-furanylmethyl)-6-propyl-3-benzo[b][1,4]benzothiazepinecarboxamide |
|---|---|
Molecular Formula |
C22H20N2O2S |
Molecular Weight |
376.5 g/mol |
IUPAC Name |
N-(furan-2-ylmethyl)-6-propylbenzo[b][1,4]benzothiazepine-3-carboxamide |
InChI |
InChI=1S/C22H20N2O2S/c1-2-6-18-17-8-3-4-9-20(17)27-21-11-10-15(13-19(21)24-18)22(25)23-14-16-7-5-12-26-16/h3-5,7-13H,2,6,14H2,1H3,(H,23,25) |
InChI Key |
CASKODLSBWDLAY-UHFFFAOYSA-N |
SMILES |
CCCC1=NC2=C(C=CC(=C2)C(=O)NCC3=CC=CO3)SC4=CC=CC=C41 |
Canonical SMILES |
CCCC1=NC2=C(C=CC(=C2)C(=O)NCC3=CC=CO3)SC4=CC=CC=C41 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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